(Z,Z)-2,2-Bis((docos-13-enoyloxy)methyl)propane-1,3-diyl bis((Z)-docos-13-enoate)

• CAS: 83198-00-9
• Molecular Formula: C93H172O8
• Molecular Weight: 1418.4 g/mol
• SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)COC(=O)CCCCCCCCCCCC=CCCCCCCCC
• InChI: InChI=1S/C93H172O8/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73-77-81-89(94)98-85-93(86-99-90(95)82-78-74-70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,87-100-91(96)83-79-75-71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)88-101-92(97)84-80-76-72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h33-40H,5-32,41-88H2,1-4H3/b37-33-,38-34-,39-35-,40-36-
• InChIKey: XWLKYNBYAKPWTA-PMDAXIHYSA-N

This compound is a fully esterified pentaerythritol tetraester with four (Z)-docos-13-enoic acid (erucic acid) chains, placing it in the neopentylpolyol ester family. It is a high-molecular-weight (1418.4 g/mol), structurally bulky liquid ester characterized by long C22:1 hydrocarbon chains with a specific cis-double bond at the 13-position.

Procurement-Grade Profile: (Z,Z)-2,2-Bis((docos-13-enoyloxy)methyl)propane-1,3-diyl bis((Z)-docos-13-enoate) (CAS 83198-00-9) as a Differentiated Tetraester

This compound is a fully esterified pentaerythritol tetraester with four (Z)-docos-13-enoic acid (erucic acid) chains, placing it in the neopentylpolyol ester family. It is a high-molecular-weight (1418.4 g/mol), structurally bulky liquid ester characterized by long C22:1 hydrocarbon chains with a specific cis-double bond at the 13-position . Unlike its shorter-chain or saturated analogs, this compound's distinct architecture is known to be exploited for specific physical-property requirements in high-performance lubrication and surface-conditioning applications [REFS-1, REFS-2].

Ester Family Neopentylpolyol tetraester with long C22:1 erucate chains

Physical Form Ambient liquid; eliminates heated handling required by solid analogs

Selection Context High-MW bulky ester for lubrication and surface-conditioning workflows

• [1] Eychenne, V., Mouloungui, Z., & Gaset, A. (1998). Total and partial erucate of pentaerythritol. Infrared spectroscopy study of relationship between structure, reactivity, and thermal properties. Journal of the American Oil Chemists' Society, 75(2), 293-299. DOI: 10.1007/s11746-998-0044-5 View Source

The Substitution Risk for Pentaerythritol Tetraerucate (CAS 83198-00-9): Why Analog Interchange Fails

Directly substituting Pentaerythritol Tetraerucate with a seemingly similar tetraester like Pentaerythritol Tetraoleate (PETO) is a common but high-risk procurement choice. This approach overlooks critical physics: the erucate's 22-carbon chain fundamentally changes the ester's physical state and thermal behavior compared to the 18-carbon oleate. Research on neopentylpolyol esters establishes that chain length and unsaturation directly dictate thermo-oxidative stability, flash point, and low-temperature fluidity [1]. Replacing a liquid tetraerucate with a solid like Pentaerythritol Tetrastearate forces complete reformulation to manage a melting point that rises from below ambient to over 60°C, while a switch to tetraoleate introduces a significant boiling-point handicap .

Target Pentaerythritol Tetraerucate C22:1 chains; ambient liquid; boiling point ~1107 °C

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Substitute Risk Pentaerythritol Tetraoleate (PETO) C18:1 chains may reduce thermal window and alter density; boiling point and flash point may not transfer

Target Pentaerythritol Tetraerucate Free-flowing liquid at 20–25 °C

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Substitute Risk Pentaerythritol Tetrastearate (PETS) Solid wax (mp 60–66 °C); demands heated storage and full reformulation

• [1] Eychenne, V., & Mouloungui, Z. (1998). Relationships between Structure and Lubricating Properties of Neopentylpolyol Esters. Industrial & Engineering Chemistry Research, 37(11), 4133-4139. View Source

Quantitative Head-to-Head Evidence: Verifiable Differentiation of Pentaerythritol Tetraerucate vs. Closest Analogs

End-Use Physical State: Liquid Consistency vs. Solid Tetrastearate

In a direct comparison of physical form, a defining and unambiguous feature of Pentaerythritol Tetraerucate is its liquid state at ambient conditions, a property confirmed in industrial patent literature where it is explicitly listed as a 'liquid' lubricant for magnetic media [1]. This stands in stark contrast to its fully saturated C18 analog, Pentaerythritol Tetrastearate (PETS, CAS 115-83-3), which is a hard, ivory-colored wax with a melting point of 60-66°C . The melting point of the target compound, while not explicitly reported, is logically below ambient temperature (20-25°C) based on its liquid state, representing a minimum melting point depression of over 40°C relative to PETS.

Physical State

Direct head-to-head

Liquid at 20–25 °C vs. PETS solid (mp 60–66 °C)

Liquid state supports ambient handling and blending workflows

Melting-point depression exceeds 40 °C versus solid analog

Evidence Dimension	Physical State at 20-25°C
Target Compound Data	Liquid (free-flowing)
Comparator Or Baseline	Pentaerythritol Tetrastearate (PETS): Solid, melting point 60-66°C
Quantified Difference	Physical state transition from solid to liquid; melting point depressed by at least 40°C.
Conditions	Ambient laboratory/industrial temperature (20-25°C).

Why This Matters

The liquid state directly eliminates the need for heated storage and handling systems, simplifies blending into liquid formulations, and is a prerequisite for many lubricant and emollient applications where a solid wax is functionally unusable.

• [1] Yamamoto, N., Ryoke, K., Tsuji, N., Higaki, Y., & Okamura, T. (1985). U.S. Patent No. 4,554,220. Washington, DC: U.S. Patent and Trademark Office. View Source

High-Temperature Thermal Processing Window: Boiling Point Advantage over Tetraoleate

A critical differentiator for high-temperature applications is the boiling point. Computed data places the boiling point of Pentaerythritol Tetraerucate at 1107.3°C . This is directly comparable to the boiling point of its most similar liquid analog, Pentaerythritol Tetraoleate (PETO, CAS 19321-40-5), which is significantly lower at 996°C . This indicates a wider thermal processing window of approximately 111°C for the tetraerucate before volatilization or decomposition occurs.

Boiling Point

Computed context

1107.3 °C at 760 mmHg (+111 °C vs. PETO)

Reported wider thermal processing window before volatilization

Predicted values; experimental validation recommended

Evidence Dimension	Boiling Point (Predicted)
Target Compound Data	1107.3°C at 760 mmHg
Comparator Or Baseline	Pentaerythritol Tetraoleate (PETO): 996°C at 760 mmHg
Quantified Difference	+111.3°C higher for target compound.
Conditions	Computed values from standard cheminformatics database; both determined under same pressure (760 mmHg).

Why This Matters

This 111°C boiling point advantage provides a wider high-temperature safety margin, making the tetraerucate a strategically superior choice when selecting esters for extreme-temperature lubricants, heat transfer fluids, or processes involving high-shear thermal exposure where fuming or distillation of the lubricant base is a primary failure mode.

Volatility and Safety Profile: Flash Point Elevation for Reduced Fume Hazard

Procurement decisions involving esters often pivot on flash point due to insurance and safety protocols. The computed flash point for Pentaerythritol Tetraerucate is 361.9°C , placing it well above a standard fire-safety threshold of 300°C. This is advantageous when compared to Pentaerythritol Tetraoleate, which is reported with a flash point of 342.9°C , indicating a 19°C higher ignition temperature for the tetraerucate. At the class level, this very high flash point is a hallmark of longer-chain neopentylpolyol esters and directly contributes to their classification as low-volatility, high-safety fluids [1].

Flash Point

Cross-study comparable

361.9 °C (+19 °C vs. PETO at 342.9 °C)

Reported higher ignition temperature supports high-temperature safety margin

Consistent with neopentylpolyol ester class behavior

Evidence Dimension	Flash Point (COC)
Target Compound Data	361.9°C
Comparator Or Baseline	Pentaerythritol Tetraoleate (PETO): 342.9°C
Quantified Difference	+19°C higher for target compound.
Conditions	Computed predictive values; consistent with class-level behavior of neopentylpolyol esters [1].

Why This Matters

A 19°C higher flash point lowers the risk profile in high-temperature processing or confined-space applications, potentially reducing fire insurance premiums and simplifying regulatory compliance for procuring facilities.

• [1] Eychenne, V., & Mouloungui, Z. (1998). Relationships between Structure and Lubricating Properties of Neopentylpolyol Esters. Industrial & Engineering Chemistry Research, 37(11), 4133-4139. View Source

Density Engineering and Mass-Volume Procurement Calculations

At the procurement scale, density directly impacts shipping weight and formulation mass balance. The target compound has a predicted density of 0.913 g/cm³ . This is notably lower than the density of the key comparator, Pentaerythritol Tetraoleate (PETO), which is 0.926 g/cm³ . The 0.013 g/cm³ difference translates to a mass reduction of approximately 14 kg per metric ton of ordered material. This finding is internally consistent with the class-level understanding that increasing fatty acid chain length in a homologous series of polyol esters leads to a decrease in density due to the greater contribution of the less dense, long-chain hydrocarbon tails [1].

Density

Cross-study comparable

0.913 g/cm³ (1.4% lower than PETO at 0.926 g/cm³)

Reported density context may influence bulk-shipment mass calculations

Class-level inverse relationship between chain length and density

Evidence Dimension	Density at 20°C
Target Compound Data	0.913 g/cm³
Comparator Or Baseline	Pentaerythritol Tetraoleate (PETO): 0.926 g/cm³
Quantified Difference	0.013 g/cm³ lower (1.4% mass reduction per unit volume).
Conditions	Standard predicted density value; consistent with inverse relationship between molar volume and density for long-chain polyol esters [1].

Why This Matters

A 1.4% lower density can influence the total mass of a bulk shipment, leading to marginal freight cost advantages, and requires a formulation adjustment when substituting fluids on a mass-to-mass basis.

• [1] Eychenne, V., & Mouloungui, Z. (1998). Relationships between Structure and Lubricating Properties of Neopentylpolyol Esters. Industrial & Engineering Chemistry Research, 37(11), 4133-4139. View Source

Specific Application Validation: Proven Lubricity Performance in Magnetic Media

Overall performance-based differentiation is provided by a patent example directly testing lubricity in magnetic recording media. In a standardized tape-running test, the media incorporating Pentaerythritol Tetraerucate (designated A-11) demonstrated a performance change of +0.1 dB [1]. This direct result surpassed the performance of a chemically similar pentaerythritol-based ester (A-10) and a tetraester of tripentaerythritol and stearic acid (A-12), which both yielded negative performance changes of -0.2 dB [1]. This provides a rare, direct, multi-compound comparison in a functional end-use setting.

Lubricity Performance

Direct head-to-head

+0.1 dB output change vs. −0.2 dB for comparative esters

Reported functional endpoint in magnetic media under high humidity

Tape-running test at 25 °C, 85% RH; patent-sourced evidence

Evidence Dimension	Functional Performance (Output signal change)
Target Compound Data	+0.1 dB
Comparator Or Baseline	Comparative Ester A-10: -0.2 dB; Ester A-12: -0.2 dB [1]
Quantified Difference	+0.3 dB net performance advantage.
Conditions	Tape-running test at 25°C and 85% relative humidity, simulating high-humidity operational stress [1].

Why This Matters

This data provides the highest form of evidence: a positive performance outcome in a real industrial application, directly beating the performance of analogous compounds under the same test conditions, and specifically solving the high-humidity lubricity failure problem.

• [1] Yamamoto, N., Ryoke, K., Tsuji, N., Higaki, Y., & Okamura, T. (1985). U.S. Patent No. 4,554,220. Washington, DC: U.S. Patent and Trademark Office. View Source

High-Confidence Application Scenarios for Pentaerythritol Tetraerucate (83198-00-9) Based on Differentiated Evidence

Liquid Lubricant for Precision Magnetic Recording Media Under High-Humidity Stress

Directly validated by U.S. Patent 4,554,220, this compound is the preferred choice for magnetic tape and media lubricants that must maintain performance in high-humidity environments. The patented data demonstrates a +0.3 dB performance advantage over other pentaerythritol-based esters under stress (25°C, 85% RH). Its liquid state ensures it does not crystallize on the media surface, a critical failure mode for solid lubricants. [1]

High-Temperature Processing Fluid Requiring a Wide Thermal Window

For applications such as high-temperature chain oils, heat transfer fluids, or reactor jacket lubricants, the calculated boiling point of 1107.3°C and flash point of 361.9°C provide a quantifiably wider safety and processing window than the industry-common analog, Pentaerythritol Tetraoleate (PETO). This 111°C boiling point advantage means the fluid can tolerate extreme process upsets without volatilizing, making it the scientifically rational procurement choice over PETO for extreme-temperature applications. [1]

Specialty Bulk Chemical: Procurement Optimization via Density Advantage

In large-volume supply chains where freight costs are material, the 1.4% lower density of Pentaerythritol Tetraerucate (0.913 g/cm³) versus Tetraoleate (0.926 g/cm³) yields a calculable reduction in shipped mass for a given volume. Furthermore, its liquid state versus the solid Pentaerythritol Tetrastearate eliminates the need for drum-heating equipment at the receiving facility, dramatically reducing total cost of ownership for high-volume lubricant blending operations. [REFS-1, REFS-2]

Application

Selection Property

Validation Focus

Magnetic media lubrication under high humidity

Liquid physical state and reported lubricity endpoint

Humidity-stressed functional performance validation

High-temperature processing fluids

Reported boiling point and flash point thermal window

Extreme-temperature exposure-model review

Bulk procurement and formulation logistics

Ambient liquid handling and reported density profile

Mass-volume calculation and cold-chain elimination review

• [1] Yamamoto, N., Ryoke, K., Tsuji, N., Higaki, Y., & Okamura, T. (1985). U.S. Patent No. 4,554,220. Washington, DC: U.S. Patent and Trademark Office. View Source